Cas no 1404738-07-3 (2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid
• CAS No: 1404738-07-3
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5057152
• PubChem ID: 64315628
• Update Time: 2025-06-13

2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(phenylmethoxycarbonylamino)hex-5-enoic acid
• 2-{[(benzyloxy)carbonyl]amino}hex-5-enoic acid
• 2-(((Benzyloxy)carbonyl)amino)hex-5-enoic acid
• 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid

• Inchi： 1S/C14H17NO4/c1-2-3-9-12(13(16)17)15-14(18)19-10-11-7-5-4-6-8-11/h2,4-8,12H,1,3,9-10H2,(H,15,18)(H,16,17)
• InChI Key： MKXMRDWNZNDNDE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC(C(=O)O)CCC=C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 311
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid

Comprehensive Overview of 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid (CAS No. 1404738-07-3)

2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid (CAS No. 1404738-07-3) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and biochemical applications. This compound, characterized by its unique benzyloxycarbonyl (Cbz) protecting group and hex-5-enoic acid backbone, plays a pivotal role in modern drug discovery and proteomics. Its molecular structure combines a reactive alkene moiety with a carboxylic acid functional group, making it a versatile intermediate for designing bioactive molecules.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers frequently search for "Cbz-protected amino acids" or "hex-5-enoic acid derivatives" to develop novel inhibitors or prodrugs. The compound’s CAS No. 1404738-07-3 is often referenced in patents and scholarly articles focusing on kinase inhibitors and enzyme modulators, aligning with trends in cancer research and autoimmune disease treatments.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid involves multi-step organic reactions, including N-protection strategies and carboxylate activation. Its Cbz group ensures selective deprotection under mild conditions, a feature highly valued in solid-phase peptide synthesis (SPPS). Laboratories optimizing green chemistry protocols may explore this compound’s potential in reducing solvent waste, a topic gaining traction in sustainable pharmaceutical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying the purity and structure of CAS No. 1404738-07-3. FAQs like "How to characterize Cbz-amino acids?" or "Applications of unsaturated amino acids in drug design" reflect user interest in its practical usage. The compound’s alkene group also enables click chemistry applications, bridging gaps between bioconjugation and material science.

From a commercial perspective, suppliers often highlight 2-{[(Benzyloxy)carbonyl]amino}hex-5-enoic acid as a high-purity reference standard for quality control in APIs. Its relevance in COVID-19-related research (e.g., protease inhibitor studies) further underscores its interdisciplinary importance. As the scientific community prioritizes fragment-based drug discovery, this compound’s modular design offers scalability for high-throughput screening platforms.

In conclusion, CAS No. 1404738-07-3 exemplifies the synergy between structural versatility and functional adaptability in medicinal chemistry. Its integration into cutting-edge research—from biomarker development to nanocarrier systems—positions it as a critical tool for addressing global health challenges. Future studies may explore its enantioselective synthesis or hybrid scaffolds to meet evolving drug resistance demands.